Cas no 2020091-13-6 (1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2020091-13-6
• MF: C₁₂H₂₁BN₂O₂
• MW: 236.118343114853
• MDL: MFCD22718117
• CID: 5104987
• PubChem ID: 79661557
• Update Time: 2025-06-20

1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxa borolan-2-yl)-1H-pyrazole
• 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD22718117
• Inchi： 1S/C12H21BN2O2/c1-7-15-9(2)10(8-14-15)13-16-11(3,4)12(5,6)17-13/h8H,7H2,1-6H3
• InChI Key： CPRFJKHAQLMTDV-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(B2OC(C)(C)C(C)(C)O2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 2020091-13-6)

1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2020091-13-6, represents a class of molecules that are being extensively explored for their potential applications in drug discovery and development. The unique structural features of this compound, particularly its boronic ester functionality and pyrazole core, make it a valuable intermediate in synthetic chemistry and a promising candidate for further investigation in biologically relevant contexts.

The molecular structure of 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole incorporates several key elements that contribute to its chemical reactivity and biological significance. The pyrazole ring is a heterocyclic aromatic compound that is well-known for its presence in numerous bioactive molecules. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an ethyl group at the 1-position and a methyl group at the 5-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

The boronic ester moiety attached to the 4-position of the pyrazole ring is particularly noteworthy. Boronic acids and their derivatives are widely used in organic synthesis due to their ability to participate in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone of modern synthetic chemistry and has been instrumental in the construction of complex molecular architectures. The 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) substituent not only provides a handle for further functionalization but also enhances the stability of the boronic ester group under various reaction conditions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyrazoles have emerged as particularly versatile scaffolds due to their ability to accommodate various functional groups while maintaining structural integrity. The compound 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole exemplifies this trend by combining a bioactive pyrazole core with a reactive boronic ester group. This combination makes it an attractive building block for the synthesis of more complex molecules with potential therapeutic applications.

The utility of this compound in drug discovery is further underscored by its compatibility with modern synthetic methodologies. The boronic ester functionality allows for efficient coupling with aryl halides or other boronic acids using palladium-catalyzed reactions. This capability is particularly valuable in fragment-based drug design approaches, where small molecular fragments are linked together to form more potent and selective inhibitors. The tetramethyl-substituted dioxaborolane portion of the molecule provides additional stability to the boronic ester group during these reactions, ensuring high yields and minimal side products.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, researchers have demonstrated that certain pyrazole-based compounds exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The structural features of 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole suggest that it may be similarly effective in modulating enzyme activity. Its ability to engage with biological targets through both hydrophobic interactions and hydrogen bonding makes it a promising candidate for further exploration.

The synthesis of 1-ethyl-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yll)-1H-pyrazole involves several key steps that highlight the intersection of organic synthesis and medicinal chemistry. The preparation typically begins with the functionalization of a pyrazole precursor to introduce the ethyl and methyl groups at appropriate positions. Subsequent steps involve the installation of the boronic ester moiety through halogen-metal exchange followed by quenching with a dioxaborolane reagent. The use of tetramethyl-substituted dioxaborolane ensures high selectivity and minimizes unwanted side reactions.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling techniques have been employed to predict the reactivity and stability of various intermediates involved in the synthesis of this compound. These computational studies have helped guide experimental efforts by identifying optimal reaction conditions and predicting potential pitfalls before they are encountered in the laboratory.

As our understanding of biological systems continues to evolve，so does our ability to design molecules that interact with them in precise ways。The compound 1-(ethoxy)-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene]-methyleneidene] (CAS No. 20200913] represents just one example of how structural complexity can be leveraged to achieve desired biological outcomes.